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Compound of Interest

Compound Name:
rac Indapamide-N-(sulfonamido)

Sulfate

CAS No.: 1219174-77-2

Cat. No.: B601999

Get Quote

Technical Guide for Drug Development & Quality Control
Executive Summary
Indapamide Impurity 9 (CAS: N/A for specific impurity; chemically 1-(4-chloro-3-

sulfamoylbenzamido)-1H-indole-2-carboxylic acid) is a critical oxidative degradation product of

the diuretic agent Indapamide. Unlike common process impurities (e.g., Impurity A or B),

Impurity 9 represents a high-order oxidation state where the indoline ring is dehydrogenated to

an indole and the characteristic methyl group is fully oxidized to a carboxylic acid. Monitoring

this impurity is essential for stability-indicating methods, particularly under stress conditions

(oxidative/photolytic) and in formulation compatibility studies.
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Parameter Details

Common Name Indapamide Impurity 9

Chemical Name
1-(4-chloro-3-sulfamoylbenzamido)-1H-indole-2-

carboxylic acid

Molecular Formula C₁₆H₁₂ClN₃O₅S

Molecular Weight 393.79 g/mol

Structural Features
Indole core (aromatic), C2-Carboxylic acid,

Sulfamoylbenzamide moiety

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water (pH dependent)

Structural Comparison
The structural evolution from the API to Impurity 9 involves two key oxidative steps:

Dehydrogenation: Conversion of the dihydroindole (indoline) ring to a fully aromatic indole.

Methyl Oxidation: Transformation of the C2-methyl group into a carboxylic acid function.

Compound
Structure Fragment
(Indole/Indoline
Ring)

C2 Substituent MW

Indapamide (API)
2,3-Dihydro-1H-indole

(Indoline)
Methyl (-CH₃) 365.83

Impurity B (Dehydro) 1H-Indole (Aromatic) Methyl (-CH₃) 363.82

Impurity 9 1H-Indole (Aromatic)
Carboxylic Acid (-

COOH)
393.79

Formation Pathway & Mechanism
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Impurity 9 is formed via a stepwise oxidative degradation pathway. This typically occurs under

forced degradation conditions (e.g., ICH Q1B photostability testing or oxidative stress with

peroxides).

Mechanistic Pathway
Step 1 (Aromatization): The indoline ring of Indapamide undergoes oxidative

dehydrogenation to form Impurity B (Dehydro-indapamide). This is favored by light and metal

ion catalysis.

Step 2 (Methyl Oxidation): The methyl group at position 2 of the indole ring is susceptible to

radical-mediated oxidation, sequentially forming the alcohol, aldehyde, and finally the

carboxylic acid (Impurity 9).
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Figure 1: Stepwise oxidative degradation pathway leading to Indapamide Impurity 9.

Synthesis of Reference Standard
Since Impurity 9 is a degradation product, it must be synthesized independently to serve as a

reference standard for HPLC quantification.

Retrosynthetic Strategy
The most reliable synthetic route involves coupling the activated sulfamoylbenzoic acid

derivative with a pre-functionalized indole-2-carboxylic acid hydrazide or amine equivalent.

Key Reagents:

Starting Material A: 4-Chloro-3-sulfamoylbenzoic acid.[1][2][3][4][5]
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Starting Material B: 1-Amino-1H-indole-2-carboxylic acid ethyl ester (followed by hydrolysis).

Step-by-Step Protocol
Note: This protocol is designed for a research laboratory setting.

Activation of Benzoic Acid:

Dissolve 4-chloro-3-sulfamoylbenzoic acid (1.0 eq) in THF.

Add Thionyl Chloride (1.2 eq) and catalytic DMF. Reflux for 2 hours to generate the acid

chloride.

Evaporate solvent to obtain the crude acid chloride solid.

Coupling Reaction:

Suspend 1-amino-1H-indole-2-carboxylic acid ethyl ester (1.0 eq) in dry Pyridine or

DCM/TEA.

Add the prepared acid chloride dropwise at 0°C.

Stir at room temperature for 4-6 hours. Monitor by TLC (EtOAc:Hexane 1:1).

Workup: Quench with water, extract with Ethyl Acetate, and wash with 1N HCl (to remove

pyridine).

Hydrolysis (Ester to Acid):

Dissolve the intermediate ester in THF/Water (1:1).

Add LiOH (3.0 eq) and stir at room temperature for 12 hours.

Acidify with 1N HCl to pH 2-3 to precipitate Impurity 9.

Purification: Recrystallize from Methanol/Water to achieve >98% purity.

Analytical Method (HPLC-UV)
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To detect and quantify Impurity 9, a reverse-phase HPLC method with a specific gradient is

required to resolve the polar acid impurity from the lipophilic API.

Chromatographic Conditions
Parameter Specification

Column
C18, 250 x 4.6 mm, 5 µm (e.g., Waters X-Terra

or Agilent Zorbax SB-C18)

Mobile Phase A Phosphate Buffer (pH 3.0) + 0.1% Triethylamine

Mobile Phase B Acetonitrile : Methanol (50:50)

Flow Rate 1.0 mL/min

Detection UV @ 254 nm (primary), 240 nm (secondary)

Column Temp 30°C

Injection Vol 20 µL

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B Comment

0.0 90 10 Initial equilibration

15.0 50 50
Elution of polar

impurities (Imp 9)

25.0 20 80
Elution of Indapamide

& Lipophilic Imps

30.0 20 80 Wash

31.0 90 10 Re-equilibration

Expected Retention Behavior
Impurity 9: Due to the carboxylic acid group (-COOH), this impurity is significantly more polar

than Indapamide. It is expected to elute early (Relative Retention Time ~0.4 - 0.6 relative to

Indapamide).
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Indapamide: Elutes at ~20-22 min in this gradient.

Impurity B: Elutes close to Indapamide (slightly later or earlier depending on pH) due to

similar lipophilicity.

Regulatory & Safety Considerations
ICH Q3A/B Classification: Impurity 9 is considered a degradation product. If levels exceed

the qualification threshold (0.2% for max daily dose > 10mg, or 0.5% depending on dose),

toxicological qualification is required.

Genotoxicity: Unlike Impurity A (Nitroso derivative), Impurity 9 contains a carboxylic acid and

does not possess structural alerts for high potency mutagenicity (like N-nitroso or epoxide

groups). It is generally treated as a standard organic impurity.

Limit: Typical specification limit is NMT 0.2% in the drug product shelf-life specification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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